4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide is a sulfonamide derivative characterized by a benzenesulfonamide core substituted with a 4-methyl group and a carbamoyl-linked 4H-1,2,4-triazole moiety. Sulfonamides are widely studied for their antimicrobial, antitumor, and enzyme-inhibitory activities, often attributed to their ability to mimic para-aminobenzoic acid (PABA) and disrupt folate synthesis in pathogens .
Properties
Molecular Formula |
C10H11N5O3S |
|---|---|
Molecular Weight |
281.29 g/mol |
IUPAC Name |
1-(4-methylphenyl)sulfonyl-3-(1,2,4-triazol-4-yl)urea |
InChI |
InChI=1S/C10H11N5O3S/c1-8-2-4-9(5-3-8)19(17,18)14-10(16)13-15-6-11-12-7-15/h2-7H,1H3,(H2,13,14,16) |
InChI Key |
AODQBGRMRCMFNZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NN2C=NN=C2 |
Origin of Product |
United States |
Biological Activity
4-Methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide is a compound belonging to the class of triazole derivatives. Triazoles are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. This article explores the biological activity of this specific compound, focusing on its pharmacological profile, structure-activity relationships (SAR), and relevant case studies.
- Molecular Formula : C10H10N4O2S
- Molecular Weight : 246.27 g/mol
- CAS Number : 322414-12-0
- Purity : >90%
Biological Activity Overview
The biological activity of 4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide is primarily attributed to its triazole moiety, which has been extensively studied for its pharmacological potential.
Antifungal Activity
Triazole compounds are widely recognized for their antifungal properties. Research indicates that derivatives of triazole exhibit significant activity against various fungal pathogens. For instance, compounds with similar structures have demonstrated Minimum Inhibitory Concentrations (MICs) as low as 0.0156 μg/mL against Candida albicans .
| Compound | Target Pathogen | MIC (μg/mL) |
|---|---|---|
| Compound 1n | Candida albicans | 0.0156 |
| Compound 3 | C. tropicalis | 0.00097 |
| 4-Methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide | TBD | TBD |
Antibacterial Activity
The antibacterial efficacy of triazole derivatives has also been documented. For example, certain triazole hybrids have shown potent activity against both Gram-positive and Gram-negative bacteria . The compound's sulfonamide group may enhance its interaction with bacterial enzymes.
Anticancer Potential
Studies have suggested that triazole derivatives possess anticancer properties through various mechanisms, including inhibition of cell proliferation and induction of apoptosis in cancer cells . The specific activity of 4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide in cancer models remains to be fully elucidated.
Structure-Activity Relationship (SAR)
The structure of triazole compounds significantly influences their biological activities. Modifications at different positions on the triazole ring and the attached benzene sulfonamide can alter potency and selectivity against various pathogens.
Key Findings in SAR Studies:
- Substituents on the Triazole Ring : Electron-donating groups enhance antifungal activity.
- Sulfonamide Linkage : This moiety often contributes to increased antibacterial action by mimicking p-amino benzoic acid (PABA), a substrate for bacterial folate synthesis.
- Hydrophobic Interactions : The presence of methyl groups can improve membrane permeability and bioavailability.
Case Studies
Several studies have evaluated the biological activity of compounds related to 4-methyl-N-(4H-1,2,4-triazol-4-ylcarbamoyl)benzenesulfonamide:
- Antifungal Study : A series of triazole derivatives were tested against Candida species. The study found that modifications at the N-position significantly affected antifungal potency.
- Antibacterial Evaluation : Research involving quinolone-triazole hybrids showed promising results against multi-drug resistant strains of Staphylococcus aureus, highlighting the potential for developing new antibiotics based on this scaffold .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues in Crystallographic Studies
4-Methyl-N-{4-[(5-Methyl-1,2-Oxazol-3-yl)Sulfamoyl]Phenyl}Benzenesulfonamide
- Molecular Formula : C₁₇H₁₇N₃O₅S₂ (Mr = 407.46) .
- Crystal System: Monoclinic, space group P2₁/c with unit cell parameters a = 10.6294 Å, b = 12.2394 Å, c = 14.9673 Å, and β = 106.863° .
- Key Features :
- Contains a 1,2-oxazole ring instead of a 1,2,4-triazole.
- The sulfamoyl group bridges the benzenesulfonamide and oxazole rings, creating a planar geometry with π-π interactions between aromatic systems .
- Synthesized for antimicrobial screening, demonstrating the role of heterocyclic substituents in bioactivity .
4-(5-Oxo-5H-1,2,4-Dithiazol-3-yl)Phenyl 4-Methylbenzenesulfonate
- Molecular Features :
4-Chloro-N-[(4-Methyl-5-Sulfanyl-4H-1,2,4-Triazol-3-yl)Methyl]Benzenesulfonamide
Table 1: Structural and Functional Comparison
Key Observations:
Heterocyclic Influence: 1,2-Oxazole derivatives (e.g., ) exhibit planar geometries conducive to crystal packing and antimicrobial activity.
Electron-withdrawing groups (e.g., chloro , bromo ) may increase stability and alter electronic properties.
Synthetic Strategies :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
